Cas no 11006-33-0 (Phleomycin)

• Product Name: Phleomycin
• CAS No: 11006-33-0
• MF: C₅₁H₇₅N₁₇O₂₁S₂
• MW: 1326.37250828743
• MDL: MFCD30738212
• CID: 145747
• PubChem ID: 21226163
• Update Time: 2025-04-19

Phleomycin Chemical and Physical Properties

Names and Identifiers

• Phleomycin
• nsc616586
• phleomycincomplex
• PHLEOMYCIN (STREPTOMYCES VERTICILLUS)
• ZEOCIN(TM)
• phleomycin from streptomyces verticillus
• phleomycin from streptomyces*verticillus
• PHLEOMYCIN FROM STREPOMYCES VERTICILLUS,
• Zeocin
• hleoMycin froM streptoMyces verticillus
• 11006-33-0
• FT-0697305
• SMP2_000219
• BN3E7WJN9X
• J-002368
• NSC-61586
• NSC 616586
• 1422270-80-1
• NSC-616586
• GTPL10954
• Phleomycins
• NSC 61586
• UNII-BN3E7WJN9X
• SCHEMBL5058616
• QRBLKGHRWFGINE-UHFFFAOYSA-N
• G83844

• MDL： MFCD30738212
• Inchi： 1S/C51H75N17O21S2/c1-16-29(65-41(68-38(16)54)21(8-27(53)72)60-9-20(52)39(55)78)44(82)67-31(34(22-10-58-15-61-22)88-49-50(5,36(76)33(74)25(11-69)87-49)89-47-37(77)51(85,48(57)84)35(75)26(12-70)86-47)45(83)62-18(3)32(73)17(2)42(80)66-30(19(4)71)43(81)59-7-6-28-63-24(14-90-28)46-64-23(13-91-46)40(56)79/h10,13,15,17-18,20-21,24-26,30-37,47,49,60,69-70,73-77,85H,6-9,11-12,14,52H2,1-5H3,(H2,53,72)(H2,55,78)(H2,56,79)(H2,57,84)(H,58,61)(H,59,81)(H,62,83)(H,66,80)(H,67,82)(H2,54,65,68)
• InChI Key： QRBLKGHRWFGINE-UHFFFAOYSA-N
• SMILES： S1CC(C2=NC(C(N)=O)=CS2)N=C1CCNC(C(C(C)=O)NC(C(C)C(C(C)NC(C(C(C1=CN=CN1)OC1C(C)(C(C(C(CO)O1)O)O)OC1C(C(C(N)=O)(C(C(CO)O1)O)O)O)NC(C1C(C)=C(N)N=C(C(CC(N)=O)NCC(C(N)=O)N)N=1)=O)=O)O)=O)=O

Computed Properties

• Exact Mass: 1323.47000
• Monoisotopic Mass: 1325.476
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 24
• Hydrogen Bond Acceptor Count: 41
• Heavy Atom Count: 100
• Rotatable Bond Count: 43
• Complexity: 2650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -10.2
• Topological Polar Surface Area: 648

Experimental Properties

• Color/Form: Not available
• Density: 1.3193 (rough estimate)
• Boiling Point: 527.46°C (rough estimate)
• Flash Point: 993.3 °C
• Refractive Index: 1.5600 (estimate)
• Solubility: H2O: 10 mg/mL, clear, blue
• PSA: 664.89000
• LogP: -2.68810
• Solubility: Soluble in water, blue clear solution

Phleomycin Security Information

• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10
• RTECS：SY0525000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid glycopeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides Hybrid glycopeptides